The Discovery and Synthesis of Potent Pyrazolopyrimidine-Based ROS1 Kinase Inhibitors: A Technical Guide
The Discovery and Synthesis of Potent Pyrazolopyrimidine-Based ROS1 Kinase Inhibitors: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of pyrazolopyrimidine-based inhibitors of ROS1 kinase, a critical target in oncology. While a specific compound designated "ROS kinases-IN-1" was not identified in the public domain, this paper details the core principles and methodologies through the lens of highly potent pyrazolopyrimidine ROS1 inhibitors, serving as a comprehensive resource for researchers in the field.
Introduction to ROS1 Kinase
The c-ros oncogene 1 (ROS1) is a receptor tyrosine kinase (RTK) that plays a significant role in cellular signaling pathways, including cell growth, differentiation, and survival.[1] Chromosomal rearrangements involving the ROS1 gene can lead to the formation of fusion proteins with constitutive kinase activity, driving the development and progression of various cancers, most notably non-small cell lung cancer (NSCLC).[2][3] These oncogenic fusions make ROS1 an attractive therapeutic target for small molecule kinase inhibitors. The pyrazolo[1,5-a]pyrimidine scaffold has emerged as a privileged structure in the design of potent and selective kinase inhibitors.[4][5][6]
The ROS1 Signaling Pathway
ROS1 activation, often through gene fusion events, triggers a cascade of downstream signaling pathways that promote oncogenesis. Upon activation, ROS1 undergoes autophosphorylation, creating docking sites for various signaling proteins. These interactions lead to the activation of several key pathways, including:
-
RAS-MAPK Pathway: This pathway is crucial for cell proliferation and survival.
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PI3K-AKT-mTOR Pathway: This pathway is a central regulator of cell growth, metabolism, and survival.[1]
-
STAT3 Pathway: This pathway is involved in cell survival and proliferation.
-
VAV3 Guanine Nucleotide Exchange Factor Pathway: This pathway plays a role in cytoskeletal rearrangements and cell migration.
The specific downstream signaling can be influenced by the fusion partner and the subcellular localization of the ROS1 fusion protein.
Discovery and Structure-Activity Relationship (SAR) of Pyrazolopyrimidine-Based ROS1 Inhibitors
The discovery of potent and selective ROS1 inhibitors often involves a combination of high-throughput screening, structure-based drug design, and iterative chemical synthesis. The pyrazolo[1,5-a]pyrimidine core serves as an excellent starting point due to its ability to form key hydrogen bond interactions with the hinge region of the kinase ATP binding pocket.
Structure-activity relationship (SAR) studies of pyrazolopyrimidine derivatives have revealed several key insights for potent ROS1 inhibition. For instance, macrocyclization of the pyrazolopyrimidine scaffold has been shown to enhance potency against both wild-type and mutant forms of ROS1. Substitutions at various positions of the pyrazole and pyrimidine rings are crucial for modulating potency and selectivity against other kinases.
Quantitative Inhibitory Activity
The following table summarizes the in vitro inhibitory activity of representative pyrazolopyrimidine-based compounds against ROS1 and other kinases. The IC50 value represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.
| Compound ID | Target Kinase | IC50 (nM) | Reference |
| LPM4870108 (37) | Ros1 | 1.0 ± 0.3 | [7] |
| TrkA | 2.4 ± 0.3 | [7] | |
| TrkAG595R | 3.5 ± 0.5 | [7] | |
| TrkAG667C | 2.3 ± 0.3 | [7] | |
| TrkC | 0.2 ± 0.1 | [7] | |
| ALK | 182.0 ± 14.2 | [7] | |
| Compound 29 | Ros1 | 2.2 | [7] |
| TrkA | 0.6 | [7] | |
| TrkC | 0.1 | [7] | |
| ALK | 901 | [7] | |
| Compound 30 | Ros1 | 0.16 | [7] |
| TrkA | 1.61 | [7] | |
| TrkC | 0.05 | [7] | |
| ALK | 10.40 | [7] |
Synthesis of Pyrazolopyrimidine-Based ROS1 Inhibitors
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves the condensation of a 5-aminopyrazole precursor with a β-dicarbonyl compound or its equivalent. The following scheme illustrates a general synthetic route.
Experimental Protocols
General Synthesis of a Pyrazolo[1,5-a]pyrimidine Core
This protocol describes a representative method for the synthesis of the pyrazolo[1,5-a]pyrimidine scaffold.
Materials:
-
Substituted 5-aminopyrazole
-
Appropriate β-dicarbonyl compound (e.g., diethyl malonate)
-
Sodium ethoxide
-
Ethanol
-
Round-bottom flask
-
Reflux condenser
-
Magnetic stirrer and stir bar
-
Heating mantle
Procedure:
-
Dissolve the substituted 5-aminopyrazole and the β-dicarbonyl compound in absolute ethanol in a round-bottom flask.
-
Add a solution of sodium ethoxide in ethanol to the mixture.
-
Heat the reaction mixture to reflux and stir for the appropriate time (typically several hours), monitoring the reaction progress by thin-layer chromatography (TLC).
-
After completion, cool the reaction mixture to room temperature.
-
Pour the mixture into ice-water and acidify with a suitable acid (e.g., acetic acid) to precipitate the product.
-
Collect the solid product by filtration, wash with water, and dry.
-
Purify the crude product by recrystallization or column chromatography.
ROS1 Kinase Inhibition Assay (Biochemical)
This protocol outlines a common method for determining the in vitro inhibitory activity of a compound against ROS1 kinase.
Materials:
-
Kinase buffer (e.g., 8 mM MOPS pH 7.0, 0.2 mM EDTA, 10 mM MgAcetate)[9]
-
Peptide substrate (e.g., KKKSPGEYVNIEFG)[9]
-
[γ-³³P]-ATP[9]
-
Test compound (dissolved in DMSO)
-
96-well plates
-
Phosphoric acid
-
Filter paper
-
Scintillation counter
Procedure:
-
Prepare a reaction mixture containing ROS1 kinase, kinase buffer, and the peptide substrate in a 96-well plate.
-
Add the test compound at various concentrations (typically a serial dilution). A DMSO control is also included.
-
Initiate the kinase reaction by adding [γ-³³P]-ATP.
-
Incubate the plate at room temperature for a defined period (e.g., 40 minutes).[9]
-
Stop the reaction by adding phosphoric acid.
-
Spot an aliquot of the reaction mixture onto a filter paper.
-
Wash the filter paper multiple times with phosphoric acid to remove unincorporated [γ-³³P]-ATP.
-
Dry the filter paper and measure the incorporated radioactivity using a scintillation counter.
-
Calculate the percentage of inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by non-linear regression analysis.
Cell Viability Assay
This protocol is used to assess the effect of the inhibitor on the proliferation of cancer cells harboring a ROS1 fusion.
Materials:
-
ROS1-positive cancer cell line (e.g., HCC78)
-
Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS)
-
Test compound (dissolved in DMSO)
-
96-well cell culture plates
-
Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, MTS reagent)
-
Plate reader (luminometer or spectrophotometer)
Procedure:
-
Seed the ROS1-positive cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
-
Treat the cells with the test compound at various concentrations (serial dilutions). Include a DMSO vehicle control.
-
Incubate the cells for a specified period (e.g., 72 hours).
-
Add the cell viability reagent to each well according to the manufacturer's instructions.
-
Incubate for the recommended time to allow for signal development.
-
Measure the signal (luminescence or absorbance) using a plate reader.
-
Calculate the percentage of cell viability for each compound concentration relative to the DMSO control and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.
Conclusion
The development of potent and selective ROS1 kinase inhibitors is a critical endeavor in the field of oncology. The pyrazolo[1,5-a]pyrimidine scaffold has proven to be a highly versatile and effective core for the design of such inhibitors. This technical guide has provided a comprehensive overview of the discovery, synthesis, and evaluation of these compounds, offering valuable insights and detailed protocols for researchers in the field. The continued exploration of this chemical space holds great promise for the development of novel and more effective therapies for patients with ROS1-driven cancers.
References
- 1. bpsbioscience.com [bpsbioscience.com]
- 2. Testing for ROS1 in non-small cell lung cancer: a review with recommendations - PMC [pmc.ncbi.nlm.nih.gov]
- 3. biomarker.onclive.com [biomarker.onclive.com]
- 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 6. Discovery of pyrazolo[1,5-a]pyrimidine-based CHK1 inhibitors: a template-based approach--part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
- 8. bpsbioscience.com [bpsbioscience.com]
- 9. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
